Cas no 677306-38-6 (1H-Indazole-4-carboxylic Acid)

1H-Indazole-4-carboxylic Acid is a heterocyclic carboxylic acid derivative with a molecular formula of C8H6N2O2. This compound serves as a versatile building block in organic synthesis and pharmaceutical research, particularly in the development of biologically active molecules. Its indazole core structure offers a rigid scaffold, facilitating the design of inhibitors and ligands targeting various enzymes and receptors. The carboxylic acid functional group at the 4-position allows for further derivatization, enabling the formation of amides, esters, or other conjugates. Its high purity and stability make it suitable for applications in medicinal chemistry, agrochemical research, and material science. The compound is typically handled under standard laboratory conditions, with proper precautions for carboxylic acid handling.
1H-Indazole-4-carboxylic Acid structure
1H-Indazole-4-carboxylic Acid structure
Product Name:1H-Indazole-4-carboxylic Acid
CAS No:677306-38-6
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD03840644
CID:68608
PubChem ID:21982323
Update Time:2025-05-27

1H-Indazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-4-carboxylic acid
    • 4-(1H)Indazole carboxylic acid
    • 4-INDAZOLECARBOXYLIC ACID
    • 1H-Indazole-4-carboxylic?acid
    • INDAZOLE-4-CARBOXYLIC ACID
    • 1H-Indazole-4-carboxylicacid
    • 2H-Indazole-4-carboxylic acid
    • PubChem19651
    • 4-Carboxy-1H-indazole
    • KSC352Q1D
    • KGKZHHIUOZGUNP-UHFFFAOYSA-N
    • BCP26658
    • RP02230
    • LS21188
    • PB15762
    • TRA0026963
    • RP22391
    • AM20040999
    • SY003898
    • DTXSID40621137
    • FT-0649949
    • J-650213
    • EN300-28887
    • 677306-38-6
    • NCGC00333662-01
    • AC-7080
    • SCHEMBL260364
    • AKOS001415130
    • Z278090956
    • BP-10398
    • A9065
    • 1H-Indazole-4-carboxylic acid, 97%
    • A835869
    • FS-3400
    • MFCD03840644
    • J-504683
    • AB01148877-03
    • CS-D0831
    • 1445696-34-3
    • DB-011447
    • DB-134860
    • 1H-Indazole-4-carboxylic Acid
    • MDL： MFCD03840644
    • Inchi： 1S/C8H6N2O2/c11-8(12)5-2-1-3-7-6(5)4-9-10-7/h1-4H,(H,9,10)(H,11,12)
    • InChI Key： KGKZHHIUOZGUNP-UHFFFAOYSA-N
    • SMILES： OC(C1=CC=CC2=C1C=NN2)=O

Computed Properties

  • Exact Mass: 162.04300
  • Monoisotopic Mass: 162.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66
  • XLogP3: 1.1

Experimental Properties

  • Color/Form: Crystalline Powder
  • Density: 1.507
  • Melting Point: 288-293 °C
  • Boiling Point: 443.7°C at 760 mmHg
  • Flash Point: 443.749 °C at 760 mmHg
  • Refractive Index: 1.743
  • PSA: 65.98000
  • LogP: 1.26110

1H-Indazole-4-carboxylic Acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xn
  • Storage Condition：Sealed in dry,Room Temperature
  • Risk Phrases：R36/37/38

1H-Indazole-4-carboxylic Acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Indazole-4-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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1H-Indazole-4-carboxylic acid
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Fluorochem
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Fluorochem
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TRC
I509045-100mg
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 $64.00 2023-05-18
TRC
I509045-250mg
1H-Indazole-4-carboxylic acid
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250mg
 $75.00 2023-05-18
TRC
I509045-500mg
1H-Indazole-4-carboxylic acid
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500mg
 $87.00 2023-05-18
TRC
I509045-1g
1H-Indazole-4-carboxylic acid
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 $98.00 2023-05-18
Chemenu
CM100757-10g
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Chemenu
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1H-Indazole-4-carboxylic Acid Production Method

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